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Compound of Interest

Compound Name: 9-Tricosene

Cat. No.: B1609328

(2)-9-Tricosene, commercially known as muscalure, is the primary sex pheromone produced
by female houseflies (Musca domestica) to attract males for mating.[1][2] This semiochemical
is a cornerstone in the development of baits and traps for monitoring and controlling housefly
populations.[3] Extensive field trials have focused on the efficacy of synthetic (Z)-9-Tricosene,
which has been demonstrated to be chemically and biologically identical to the natural
pheromone.[4] This guide provides an objective comparison of the performance of synthetic
(2)-9-Tricosene-based trapping systems against alternatives, supported by experimental data
from various field trials.

Quantitative Data from Field Trials

The effectiveness of (Z2)-9-Tricosene in attracting houseflies has been quantified in numerous
studies. The data consistently shows that the addition of synthetic (Z)-9-Tricosene to various
trap and bait formulations significantly increases the capture rate of houseflies compared to
unbaited controls.

Table 1: Efficacy of (Z2)-9-Tricosene in Plywood Sticky Traps in a Garbage Dump Yard[5]
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Bait Composition

Total Flies Captured

Glue + Fish Meal + (Z2)-9-Tricosene

551

Glue + Fish Meal (Control)

417

Statistical Significance:

X2 = 26.46, P < 0.01

Table 2: Efficacy of (Z)-9-Tricosene in Various Trap Formulations[6]

Trap Type Increase in Flies Caught with Muscalure
Adhesive-coated Panels 3.4 times

Flypaper Strips 2.8 times

Sugar Bait in Pans 7.0 times

Electric Grids 12.4 times

Table 3: Comparative Efficacy of Baits on a Southern California Dairy[5]

Bait Formulation

Mean Flies Captured per Hour

QuickBayt® (0.5% imidacloprid + 0.1% (2)-9-

tricosene)

116.5

Sugar alone

81.0

Sugar with 0.1% (Z)-9-tricosene

Not significantly different from sugar alone

Sugar with 1.0% (Z)-9-tricosene

Not significantly different from sugar alone

It is important to note that while (Z)-9-tricosene is a potent attractant, its effectiveness can be

influenced by the presence of other attractants and environmental conditions.[5] For instance,

some studies have shown that combining (Z)-9-tricosene with food baits, such as fish meal,

can significantly enhance its attractiveness.[5][7] However, other studies on a dairy farm did not

find a significant increase in fly capture when (2)-9-tricosene was added to sugar baits.[5]
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of (Z)-9-
Tricosene efficacy.

Field Trial in a Garbage Dump Yard[5]

o Objective: To determine the efficacy of (Z2)-9-tricosene in attracting Musca domestica in a
natural environment.

o Trap Design: Plywood sticky glue traps were used.

» Bait Preparation:

o

(2)-9-Tricosene was dissolved in either acetone or hexane.

o

The solution was applied to a filter paper strip.

[¢]

The strip was placed at the center of the sticky trap.

[¢]

Control traps contained either only fish meal and glue or just glue.

» Field Deployment: Traps were strategically placed in areas with high fly activity within the
garbage dump yard for a duration of 6 hours.

o Data Collection and Analysis: After the exposure period, the trapped flies were collected,
identified by species, and counted. The experiment was replicated to ensure statistical
validity.

Field Evaluations with Various Trap Types|[6]

o Objective: To evaluate the attractant efficacy of (Z)-9-tricosene (muscalure) in different trap
designs in the field.

o Trap Designs: Paired tests were conducted using panels painted with adhesive, flypaper
strips, sugar bait in pans, and electric grids.
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» Bait Preparation: Muscalure was added to the traps at dosages ranging from 0.5 to 100 mg

per trap.

» Field Deployment: Paired traps, one with muscalure and one without, were placed in an
experimental farm area with natural housefly populations. The placement and height of the
traps varied depending on the trap type. All tests were run for 24 hours.

o Data Collection and Analysis: The number of flies caught in each trap was counted and
compared to determine the increase in capture rate due to the addition of muscalure.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the process of evaluation, the following diagrams
illustrate the pheromone signaling pathway and a typical experimental workflow.

Click to download full resolution via product page

Caption: Generalized signaling pathway for (2)-9-Tricosene in a male housefly.
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Caption: A typical workflow for a field trial evaluating pheromone attractants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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